Cas no 194599-71-8 ((S)-Benzyl (2-oxo-1-phenylethyl)carbamate)

• Product Name: (S)-Benzyl (2-oxo-1-phenylethyl)carbamate
• CAS No: 194599-71-8
• MF: C₁₆H₁₅NO₃
• MW: 269.295204401016
• CID: 95575
• PubChem ID: 54311429
• Update Time: 2025-04-18

(S)-Benzyl (2-oxo-1-phenylethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• (S)-Benzyl (2-oxo-1-phenylethyl)carbamate
• benzyl N-[(1S)-2-oxo-1-phenylethyl]carbamate
• Carbamic acid, [(1S)-2-oxo-1-phenylethyl]-, phenylmethyl ester
• CBZ-L-PHENYLGLYCINAL
• N-CBZ-L-PHENYLGLYCINAL
• (S)-Benzyl(2-oxo-1-phenylethyl)carbamate
• Benzyl [(1S)-2-oxo-1-phenylethyl]carbamate
• I11758
• SCHEMBL8293263
• 194599-71-8
• DTXSID80710493

• MDL： MFCD19703279
• Inchi： 1S/C16H15NO3/c18-11-15(14-9-5-2-6-10-14)17-16(19)20-12-13-7-3-1-4-8-13/h1-11,15H,12H2,(H,17,19)/t15-/m1/s1
• InChI Key： JXMGOQVFHOJMOM-OAHLLOKOSA-N
• SMILES： O(C(N[C@H](C=O)C1C=CC=CC=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 269.10519334g/mol
• Monoisotopic Mass: 269.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.4Ų